Cas no 2680872-31-3 (tert-butyl N-(3-benzoylthiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(3-benzoylthiophen-2-yl)carbamate
• CAS No: 2680872-31-3
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5636390
• PubChem ID: 165934734
• Update Time: 2025-07-23

tert-butyl N-(3-benzoylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290987
• tert-butyl N-(3-benzoylthiophen-2-yl)carbamate
• 2680872-31-3

• Inchi： 1S/C16H17NO3S/c1-16(2,3)20-15(19)17-14-12(9-10-21-14)13(18)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,17,19)
• InChI Key： RAFLRELJTWQGSX-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C2C=CC=CC=2)=O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-(3-benzoylthiophen-2-yl)carbamate

Recent Advances in the Study of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate (CAS: 2680872-31-3)

The compound tert-butyl N-(3-benzoylthiophen-2-yl)carbamate (CAS: 2680872-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzoylthiophene moiety and the tert-butyl carbamate group, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's ability to modulate specific protein-protein interactions involved in cancer progression. The study reported that derivatives of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate showed promising inhibitory activity against certain kinase targets, with IC50 values in the low micromolar range. These findings suggest that this compound could serve as a valuable scaffold for the development of targeted cancer therapies.

Another significant development involves the compound's application in neurodegenerative disease research. A recent preprint on bioRxiv described how structural analogs of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate demonstrated neuroprotective effects in cellular models of Parkinson's disease. The researchers attributed these effects to the compound's ability to reduce oxidative stress and modulate mitochondrial function, highlighting its potential as a lead compound for neurodegenerative disorder therapeutics.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate production. A 2022 patent application (WO2022156789) disclosed an optimized synthetic route that significantly increases yield while reducing production costs. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Looking forward, several research groups have indicated plans to further investigate the pharmacological properties of tert-butyl N-(3-benzoylthiophen-2-yl)carbamate derivatives. Upcoming studies are expected to explore its potential in combination therapies and its pharmacokinetic properties in animal models. The compound's versatility and demonstrated biological activity make it a promising candidate for continued investigation in multiple therapeutic areas.